Cas no 1247602-62-5 (2-(2-chlorophenyl)-4-methyl-3-oxopentanenitrile)

• Product Name: 2-(2-chlorophenyl)-4-methyl-3-oxopentanenitrile
• CAS No: 1247602-62-5
• MF: C₁₂H₁₂ClNO
• MW: 221.682782173157
• MDL: MFCD16103883
• CID: 5187308
• PubChem ID: 61785224
• Update Time: 2025-10-28

2-(2-chlorophenyl)-4-methyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-4-methyl-3-oxopentanenitrile
• Benzeneacetonitrile, 2-chloro-α-(2-methyl-1-oxopropyl)-

• MDL： MFCD16103883
• Inchi： 1S/C12H12ClNO/c1-8(2)12(15)10(7-14)9-5-3-4-6-11(9)13/h3-6,8,10H,1-2H3
• InChI Key： SSNKLARRLWEQDM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C#N)C(C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 3.2
• Topological Polar Surface Area: 40.9

Additional information on 2-(2-chlorophenyl)-4-methyl-3-oxopentanenitrile

Introduction to 2-(2-chlorophenyl)-4-methyl-3-oxopentanenitrile (CAS No. 1247602-62-5)

2-(2-chlorophenyl)-4-methyl-3-oxopentanenitrile, identified by its Chemical Abstracts Service (CAS) number 1247602-62-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitriles and features a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chlorophenyl and nitrile functional groups imparts distinct reactivity, enabling its application in multiple synthetic pathways.

The molecular structure of 2-(2-chlorophenyl)-4-methyl-3-oxopentanenitrile consists of a five-carbon chain with an aldehyde-like functionality at the third carbon, a methyl group at the fourth carbon, and a nitrile group at the terminal position. The aromatic ring is substituted with a chlorine atom at the para position relative to the phenyl group, enhancing its electronic properties and influencing its interaction with biological targets. This structural motif has been strategically explored in recent years for its potential in drug discovery.

In recent years, 2-(2-chlorophenyl)-4-methyl-3-oxopentanenitrile has been studied as a key intermediate in the development of novel therapeutic agents. Its reactivity allows for facile functionalization, making it a versatile building block for constructing more complex molecules. Researchers have leveraged its properties to design compounds with pharmacological activity against various diseases, including cancer and inflammatory disorders. The compound’s ability to undergo nucleophilic addition reactions has been particularly exploited in generating derivatives with enhanced binding affinity to biological receptors.

One of the most compelling aspects of 2-(2-chlorophenyl)-4-methyl-3-oxopentanenitrile is its role in the synthesis of small-molecule inhibitors targeting enzymes involved in metabolic pathways relevant to human health. For instance, studies have demonstrated its utility in creating molecules that modulate kinases and phosphodiesterases, which are critical players in signal transduction cascades. These pathways are often dysregulated in diseases such as diabetes and cardiovascular disorders, making 2-(2-chlorophenyl)-4-methyl-3-oxopentanenitrile a promising candidate for further development.

The compound’s incorporation into drug-like scaffolds has also been explored for its potential antiviral and antibacterial applications. By modifying its core structure, chemists have been able to generate derivatives that exhibit inhibitory effects against pathogens. The chlorophenyl moiety, in particular, has been shown to contribute to improved membrane permeability and target specificity, enhancing the overall efficacy of the resulting compounds. This has led to several preclinical studies evaluating the safety and pharmacokinetic profiles of these derivatives.

Advances in computational chemistry have further facilitated the rational design of molecules based on 2-(2-chlorophenyl)-4-methyl-3-oxopentanenitrile. Molecular modeling techniques have enabled researchers to predict how modifications to its structure will affect its interactions with biological targets. This approach has accelerated the discovery process by allowing for high-throughput screening of virtual libraries generated from this core scaffold. Such computational strategies are increasingly integral to modern drug discovery pipelines, streamlining the identification of lead compounds for further optimization.

The synthetic methodologies employed for preparing 2-(2-chlorophenyl)-4-methyl-3-oxopentanenitrile have also seen significant refinement over time. Modern synthetic routes often emphasize efficiency, scalability, and environmental sustainability. Catalytic processes have been developed to minimize waste and reduce reaction times, aligning with green chemistry principles. These advancements not only improve laboratory practices but also enhance the economic feasibility of producing this compound on an industrial scale.

In conclusion, 2-(2-chlorophenyl)-4-methyl-3-oxopentanenitrile (CAS No. 1247602-62-5) represents a cornerstone molecule in pharmaceutical research due to its structural versatility and functional reactivity. Its applications span multiple therapeutic areas, underscoring its importance as a chemical probe and synthetic intermediate. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.